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Compound of Interest

Compound Name: Diethyl methylpropylmalonate

CAS No.: 55898-43-6

Cat. No.: B018021

Get Quote

Executive Summary
Diethyl methylpropylmalonate (Diethyl 2-methyl-2-propylpropanedioate) is a critical

disubstituted malonic ester intermediate.[1][2] In drug development, it serves as the direct

precursor to 5,5-disubstituted barbiturates (e.g., via condensation with urea) and other

heterocyclic scaffolds. Its precise characterization is essential because the presence of mono-

alkylated impurities (e.g., diethyl propylmalonate) can lead to toxicologically distinct side

products in downstream API synthesis.[2]

This guide provides an autonomous, field-proven protocol for the spectroscopic identification

and quality control of this intermediate, emphasizing the differentiation of the quaternary center

from mono-substituted analogs.

Chemical Identity & Theoretical Basis[1][2][3][4]
IUPAC Name: Diethyl 2-methyl-2-propylpropanedioate[1]

CAS Number: 55898-43-6[1]
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Molecular Formula:

[2][3]

Molecular Weight: 216.27 g/mol

Structure: A quaternary alpha-carbon linked to two ethoxycarbonyl groups, one methyl group,

and one propyl group.[2]

The Characterization Challenge
The primary challenge in validating this compound is distinguishing it from its mono-alkylated

precursors (diethyl methylmalonate or diethyl propylmalonate).[1][2]

Mono-alkylated species possess an acidic methine proton (

) visible in

H NMR at

3.3–3.5 ppm.[1][2]

The Target (Quaternary) lacks this proton.[1][2] Disappearance of the methine signal and the

appearance of a specific methyl singlet are the definitive "Go/No-Go" quality gates.[1][2]

Experimental Workflow: Synthesis to Validation
The following workflow outlines the generation of the analyte to ensure the spectra discussed

below are contextually grounded in a realistic process stream.
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Figure 1: Synthesis and validation workflow for Diethyl Methylpropylmalonate. The critical

control point is the removal of mono-alkylated species during distillation.

Spectroscopic Characterization Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the primary method for structural confirmation.[1][2] The absence of the methine proton

is the key indicator of reaction completion.[2]

Methodology:

Solvent:

(Chloroform-d) is standard.[1][2]

Reference: TMS (

0.00 ppm) or residual

(

7.26 ppm).[1][2]

Concentration: ~20 mg in 0.6 mL solvent.
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H NMR Data Analysis (300/400 MHz)

Assignment
Shift (

, ppm)
Multiplicity Integration

Coupling (

)

Structural
Insight

Ester 4.15 – 4.20 Quartet 4H 7.1 Hz

Characteristic

of ethyl

esters.[1]

Propyl 1.80 – 1.90 Multiplet 2H -

Deshielded

by quaternary

center.[1][2]

Quaternary 1.40 Singlet 3H -

Diagnostic

Peak. Proves

methylation

at the alpha

position.[1][2]

Propyl 1.15 – 1.30 Multiplet 2H -

Overlaps

partially with

ester

methyls.[1][2]

Ester 1.24 Triplet 6H 7.1 Hz

Standard

ester triplet.

[1][2]

Propyl 0.92 Triplet 3H 7.3 Hz

Terminal

propyl

methyl.[1][2]

Critical Interpretation: If a triplet/multiplet appears around 3.30–3.50 ppm, the sample is

contaminated with unreacted diethyl propylmalonate.[2] If a singlet appears at 1.40 ppm but

integrates to <3H relative to the ester, the reaction is incomplete.

C NMR Data Analysis (75/100 MHz)
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Carbon Type
Shift (

, ppm)
Notes

Carbonyl (C=O) 172.0 – 172.5 Typical ester carbonyl.[1][2]

Ester 61.0 – 61.2 Ethyl group methylene.[1][2]

Quaternary C 53.5 – 54.0

Diagnostic. Significantly

downfield from mono-

substituted (~51 ppm).[1][2]

Propyl 35.0 – 36.0
Methylene attached to

quaternary center.[1][2]

Quaternary 19.5 – 20.0 Alpha-methyl group.[1][2]

Propyl 17.0 – 18.0 Middle propyl methylene.[1][2]

Propyl 14.0 – 14.5 Terminal propyl methyl.[1][2]

Ester 14.0 – 14.2

Ethyl group methyl (often

overlaps with propyl methyl).[1]

[2]

Infrared (IR) Spectroscopy
IR is used primarily for functional group confirmation and detecting -OH impurities (from

hydrolysis) or unreacted alkyl halides.[1][2]

Instrument: FT-IR (ATR or NaCl plates).

Phase: Neat liquid film.[1][2]

Key Absorption Bands:

C=O Stretch (Ester):1730 – 1740 cm

.[1][2] A strong, sharp band.[1][2] Broadening indicates hydrolysis to acid.[1][2]
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C-H Stretch (Aliphatic): 2960 – 2870 cm

.[1][2] Multiple bands corresponding to methyl/methylene asymmetric and symmetric
stretches.[1][2]

C-O Stretch: 1100 – 1300 cm

. Strong bands characteristic of esters.[1][2]

Absence of O-H: No broad peak at 3200–3500 cm

(confirms no carboxylic acid or moisture).[1][2]

Absence of C=C: No peaks at 1600–1680 cm

(confirms no enol form, which is blocked in the quaternary structure).[1][2]

Mass Spectrometry (MS)
Mass spectrometry provides molecular weight confirmation and fragmentation fingerprints.[1][2]

[4]

Ionization: Electron Impact (EI, 70 eV).[1][2]

Molecular Ion (

): m/z 216 (Often weak in aliphatic esters).[1][2]

Fragmentation Pathway: The fragmentation is dominated by

-cleavage and McLafferty rearrangements where possible (though the quaternary center blocks
the classic McLafferty involving the alpha-proton, rearrangements involving the ester ethyl
groups still occur).
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Click to download full resolution via product page

Figure 2: Proposed fragmentation pathway for Diethyl Methylpropylmalonate.[1][2] The loss

of the alkoxy group (m/z 171) is a primary initial step.

Diagnostic Fragments:

m/z 171: Loss of

.

m/z 173: Loss of propyl group (less common than alkoxy loss).[1][2]

m/z 143: Loss of

(entire ester group).[1][2]

m/z 29: Ethyl cation (common low mass peak).[1][2][5][6]

Quality Control & Impurity Profiling
In a drug development context, the purity of this intermediate dictates the yield and purity of the

final barbiturate.
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Impurity Detection Method Limit (Typical) Remediation

Diethyl

Propylmalonate

H NMR (

3.3 ppm)

< 0.5%
Redistillation

(fractional).[1][2]

Diethyl

Methylmalonate

GC-MS (Retention

Time)
< 0.5%

Difficult to separate;

control stoichiometry

in synthesis.[1][2]

Ethanol
H NMR (

3.7, 1.2 ppm)

< 0.1%
High vacuum drying.

[2]

Water
IR (3400 cm

) / KF
< 0.1%

Molecular sieves /

Azeotropic distillation.

[1][2]

Self-Validating Protocol:

Step 1: Run GC-MS.[1][2] If single peak >99% area, proceed.[1][2]

Step 2: Run

H NMR. Zoom into 3.0–4.0 ppm region.[1][2] If baseline is flat (no methine multiplets), the
quaternary substitution is complete.[2]

Step 3: Calculate integral ratio of Methyl Singlet (1.4 ppm) to Ester Quartet (4.2 ppm).[1][2]

Ratio must be 3:4 (

5%).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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